Cas no 6606-68-4 (Benzene,1,4-dibutoxy-2,5-bis(chloromethyl)-)

• Product Name: Benzene,1,4-dibutoxy-2,5-bis(chloromethyl)-
• CAS No: 6606-68-4
• MF: C₁₆H₂₄Cl₂O₂
• MW: 319.266563415527
• CID: 521082
• Update Time: 2026-04-29

Benzene,1,4-dibutoxy-2,5-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-dibutoxy-2,5-bis(chloromethyl)-
• 1-(4-ethoxyphenyl)-3-(4-phenylquinazolin-2-yl)sulfanylpyrrolidine-2,5-dione
• 1-(4-Ethoxyphenyl)-3-[(4-phenylquinazolin-2-yl)sulfanyl]pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-(4-ethoxyphenyl)-3-[(4-phenyl-2-quinazolinyl)thio]-

Computed Properties

• Exact Mass: 455.13053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 85-87 °C(lit.)
• PSA: 72.39
• Solubility: Not determined

Benzene,1,4-dibutoxy-2,5-bis(chloromethyl)- Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：